Cas no 2408965-41-1 (Methyl 7-aminotricyclo[2.2.1.02,6]heptane-1-carboxylate)
Methyl 7-aminotricyclo[2.2.1.02,6]heptane-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 7-aminotricyclo[2.2.1.02,6]heptane-1-carboxylate
-
- Inchi: 1S/C9H13NO2/c1-12-8(11)9-5-2-4(7(9)10)3-6(5)9/h4-7H,2-3,10H2,1H3
- InChI Key: HSEAYBBXRZDUJG-UHFFFAOYSA-N
- SMILES: O(C)C(C12C(C3CC1C2C3)N)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 251
- XLogP3: 0.4
- Topological Polar Surface Area: 52.3
Methyl 7-aminotricyclo[2.2.1.02,6]heptane-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7492562-1mg |
methyl 7-aminotricyclo[2.2.1.0,2,6]heptane-1-carboxylate |
2408965-41-1 | 95.0% | 1mg |
$88.0 | 2022-02-28 | |
| Enamine | EN300-7492562-2mg |
methyl 7-aminotricyclo[2.2.1.0,2,6]heptane-1-carboxylate |
2408965-41-1 | 95.0% | 2mg |
$90.0 | 2022-02-28 | |
| Enamine | EN300-7492562-5mg |
methyl 7-aminotricyclo[2.2.1.0,2,6]heptane-1-carboxylate |
2408965-41-1 | 95.0% | 5mg |
$100.0 | 2022-02-28 | |
| Enamine | EN300-7492562-10mg |
methyl 7-aminotricyclo[2.2.1.0,2,6]heptane-1-carboxylate |
2408965-41-1 | 95.0% | 10mg |
$126.0 | 2022-02-28 | |
| Enamine | EN300-7492562-20mg |
methyl 7-aminotricyclo[2.2.1.0,2,6]heptane-1-carboxylate |
2408965-41-1 | 95.0% | 20mg |
$164.0 | 2022-02-28 | |
| Enamine | EN300-7492562-25mg |
methyl 7-aminotricyclo[2.2.1.0,2,6]heptane-1-carboxylate |
2408965-41-1 | 95.0% | 25mg |
$179.0 | 2022-02-28 | |
| Enamine | EN300-7492562-50mg |
methyl 7-aminotricyclo[2.2.1.0,2,6]heptane-1-carboxylate |
2408965-41-1 | 95.0% | 50mg |
$252.0 | 2022-02-28 | |
| Enamine | EN300-7492562-100mg |
methyl 7-aminotricyclo[2.2.1.0,2,6]heptane-1-carboxylate |
2408965-41-1 | 95.0% | 100mg |
$377.0 | 2022-02-28 | |
| Enamine | EN300-7492562-250mg |
methyl 7-aminotricyclo[2.2.1.0,2,6]heptane-1-carboxylate |
2408965-41-1 | 95.0% | 250mg |
$538.0 | 2022-02-28 | |
| Enamine | EN300-7492562-500mg |
methyl 7-aminotricyclo[2.2.1.0,2,6]heptane-1-carboxylate |
2408965-41-1 | 95.0% | 500mg |
$847.0 | 2022-02-28 |
Methyl 7-aminotricyclo[2.2.1.02,6]heptane-1-carboxylate Related Literature
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Jason Wan Lab Chip, 2020,20, 4528-4538
Additional information on Methyl 7-aminotricyclo[2.2.1.02,6]heptane-1-carboxylate
Professional Introduction to Methyl 7-aminotricyclo[2.2.1.02,6]heptane-1-carboxylate (CAS No. 2408965-41-1)
Methyl 7-aminotricyclo[2.2.1.02,6]heptane-1-carboxylate, identified by its CAS number 2408965-41-1, is a highly specialized organic compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound belongs to the tricyclic family, a class of molecules known for their structural complexity and diverse biological activities. The presence of both an amine and a carboxylate functional group in its molecular structure suggests potential applications in the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents.
The structural framework of Methyl 7-aminotricyclo[2.2.1.02,6]heptane-1-carboxylate is characterized by a tricyclic core, which consists of three fused rings forming a compact and rigid scaffold. This type of structural motif is often employed in drug design due to its ability to mimic natural products and interact with biological targets in a precise manner. The compound's molecular formula and connectivity contribute to its unique physicochemical properties, which are essential for its potential role in pharmaceutical applications.
In recent years, there has been a growing interest in tricyclic compounds as pharmacological scaffolds due to their favorable pharmacokinetic profiles and binding affinity to biological receptors. Research has demonstrated that tricyclic structures can exhibit potent activity against various therapeutic targets, including enzymes and receptors involved in neurological disorders, inflammation, and cancer. The amine group in Methyl 7-aminotricyclo[2.2.1.02,6]heptane-1-carboxylate provides a site for further functionalization, allowing chemists to tailor the molecule's properties for specific biological activities.
One of the most compelling aspects of Methyl 7-aminotricyclo[2.2.1.02,6]heptane-1-carboxylate is its potential as a building block for more complex drug candidates. The tricyclic core can serve as a scaffold around which additional functional groups are incorporated to enhance binding affinity and selectivity. This approach has been successfully applied in the development of drugs targeting diseases such as Alzheimer's disease, where tricyclic compounds have shown promise due to their ability to cross the blood-brain barrier and interact with specific neural receptors.
The carboxylate group in the molecule also plays a crucial role in its chemical reactivity and potential biological interactions. Carboxylate groups are known to participate in various biochemical processes, including acid-base equilibrium and ion binding, which can influence the compound's behavior within biological systems. This feature makes Methyl 7-aminotricyclo[2.2.1.02,6]heptane-1-carboxylate a versatile intermediate for synthetic chemists looking to develop novel molecules with tailored properties.
Recent advancements in computational chemistry have enabled researchers to predict the biological activity of complex molecules like Methyl 7-aminotricyclo[2.2.1.02,6]heptane-1-carboxylate with greater accuracy than ever before. By leveraging molecular modeling techniques, scientists can simulate how the compound interacts with target proteins and enzymes, providing valuable insights into its potential therapeutic applications. These computational studies have helped identify promising leads for further experimental validation, streamlining the drug discovery process.
The synthesis of Methyl 7-aminotricyclo[2.2.1.02,6]heptane-1-carboxylate presents unique challenges due to its tricyclic structure and multiple stereocenters. However, recent innovations in synthetic methodologies have made it possible to construct such complex molecules with high efficiency and yield. Techniques such as transition metal-catalyzed reactions and asymmetric synthesis have been particularly useful in achieving the desired stereochemical purity required for pharmaceutical applications.
In conclusion, Methyl 7-aminotricyclo[2. 2. 1. 02, 6]heptane- 1- carboxylate (CAS No. 2408965- 41- 1) represents a promising candidate for further exploration in medicinal chemistry and drug development. Its unique structural features, combined with recent advancements in synthetic and computational chemistry, position it as a valuable tool for researchers seeking to develop novel therapeutic agents. As our understanding of biological systems continues to grow, compounds like this are likely to play an increasingly important role in addressing complex diseases.
2408965-41-1 (Methyl 7-aminotricyclo[2.2.1.02,6]heptane-1-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)